![molecular formula C17H19ClN2O3S B5235329 N~1~-(3-chloro-2-methylphenyl)-N~2~-ethyl-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B5235329.png)
N~1~-(3-chloro-2-methylphenyl)-N~2~-ethyl-N~2~-(phenylsulfonyl)glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1-(3-chloro-2-methylphenyl)-N2-ethyl-N2-(phenylsulfonyl)glycinamide, also known as CGP 49823, is a selective antagonist for the metabotropic glutamate receptor subtype 1 (mGluR1). It is a potent and specific inhibitor of mGluR1, and has been widely used in scientific research to investigate the role of mGluR1 in various biological processes.
Mechanism of Action
N~1~-(3-chloro-2-methylphenyl)-N~2~-ethyl-N~2~-(phenylsulfonyl)glycinamide 49823 acts as a selective antagonist for mGluR1, which is a G protein-coupled receptor that is widely distributed throughout the central nervous system. By blocking the activity of mGluR1, this compound 49823 inhibits the signaling pathways that are activated by glutamate, which is the primary excitatory neurotransmitter in the brain.
Biochemical and Physiological Effects:
This compound 49823 has been shown to have a number of biochemical and physiological effects, including the inhibition of glutamate release, the modulation of calcium signaling, and the regulation of synaptic plasticity. It has also been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N~1~-(3-chloro-2-methylphenyl)-N~2~-ethyl-N~2~-(phenylsulfonyl)glycinamide 49823 in lab experiments is its specificity for mGluR1, which allows for the selective inhibition of this receptor without affecting other glutamate receptors. However, one limitation of using this compound 49823 is its relatively short half-life, which requires frequent dosing in order to maintain its inhibitory effects.
Future Directions
There are several potential future directions for research involving N~1~-(3-chloro-2-methylphenyl)-N~2~-ethyl-N~2~-(phenylsulfonyl)glycinamide 49823. One area of interest is the development of more potent and selective mGluR1 antagonists, which could have even greater therapeutic potential for neurological disorders. Another area of interest is the investigation of the role of mGluR1 in other biological processes, such as pain modulation and addiction. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound 49823, and to identify any potential side effects or limitations associated with its use.
Synthesis Methods
The synthesis of N~1~-(3-chloro-2-methylphenyl)-N~2~-ethyl-N~2~-(phenylsulfonyl)glycinamide 49823 involves several steps, starting with the reaction of 3-chloro-2-methylbenzylamine with ethyl 2-bromoacetate to form the intermediate ethyl 2-(3-chloro-2-methylphenyl)acetate. This intermediate is then reacted with phenylsulfonyl chloride and triethylamine to form the final product, this compound 49823.
Scientific Research Applications
N~1~-(3-chloro-2-methylphenyl)-N~2~-ethyl-N~2~-(phenylsulfonyl)glycinamide 49823 has been extensively used in scientific research to investigate the role of mGluR1 in various biological processes. It has been shown to have potential therapeutic applications in the treatment of several neurological disorders, including Parkinson's disease, Alzheimer's disease, and epilepsy.
properties
IUPAC Name |
2-[benzenesulfonyl(ethyl)amino]-N-(3-chloro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O3S/c1-3-20(24(22,23)14-8-5-4-6-9-14)12-17(21)19-16-11-7-10-15(18)13(16)2/h4-11H,3,12H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOMLNELZTXDWPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(=O)NC1=C(C(=CC=C1)Cl)C)S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.